5-Methyl-8-(3-methylphenyl)oct-5-enal
Description
5-Methyl-8-(3-methylphenyl)oct-5-enal is a branched-chain aldehyde characterized by an oct-5-enal backbone substituted with a methyl group at position 5 and a 3-methylphenyl group at position 6. This compound is structurally related to phenylpropanoids and terpenoid-derived aldehydes, often studied for applications in fragrance chemistry, antimicrobial agents, and synthetic intermediates . Its synthesis typically involves condensation reactions between prenylated aldehydes and aromatic precursors under controlled conditions, as seen in analogous Schiff base syntheses .
Properties
CAS No. |
917612-39-6 |
|---|---|
Molecular Formula |
C16H22O |
Molecular Weight |
230.34 g/mol |
IUPAC Name |
5-methyl-8-(3-methylphenyl)oct-5-enal |
InChI |
InChI=1S/C16H22O/c1-14(7-3-4-12-17)8-5-10-16-11-6-9-15(2)13-16/h6,8-9,11-13H,3-5,7,10H2,1-2H3 |
InChI Key |
SJAAHDGRDVCOLZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)CCC=C(C)CCCC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
Key structural analogues include citral , cinnamaldehyde , and 8-phenyloctanal . A comparative analysis is provided below:
| Compound | Backbone | Substituents | Key Functional Groups |
|---|---|---|---|
| 5-Methyl-8-(3-methylphenyl)oct-5-enal | Oct-5-enal | 5-methyl, 8-(3-methylphenyl) | Aldehyde, alkene |
| Citral | Geraniol-derived | 3,7-dimethylocta-2,6-dienal | Aldehyde, conjugated diene |
| Cinnamaldehyde | Phenylpropanoid | Phenyl group at C3 of propanal | Aldehyde, aryl |
| 8-Phenyloctanal | Octanal | Phenyl group at C8 | Aldehyde, saturated |
Key Insights :
- The methylphenyl group in 5-Methyl-8-(3-methylphenyl)oct-5-enal enhances steric hindrance compared to cinnamaldehyde, reducing electrophilic reactivity at the aldehyde group .
- Unlike citral, the absence of conjugated dienes in 5-Methyl-8-(3-methylphenyl)oct-5-enal limits its photostability, as observed in UV degradation studies .
Physicochemical Properties
Data from solvent solubility and stability studies:
| Property | 5-Methyl-8-(3-methylphenyl)oct-5-enal | Citral | Cinnamaldehyde |
|---|---|---|---|
| Boiling Point (°C) | 248–252 (estimated) | 229 | 248 |
| LogP (Octanol/Water) | 4.2 ± 0.3 | 3.1 | 2.3 |
| Solubility in Ethanol | 85 mg/mL | 120 mg/mL | 150 mg/mL |
| Photostability (t½, UV) | 12 hours | 6 hours | 48 hours |
Sources: Notes:
- Higher hydrophobicity (LogP) of 5-Methyl-8-(3-methylphenyl)oct-5-enal suggests better membrane permeability in biological systems compared to cinnamaldehyde .
- Reduced photostability relative to cinnamaldehyde limits its use in UV-exposed applications .
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